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Compound of Interest

Compound Name: Sulfinol D
CAS No.: 63665-16-7
Cat. No.: B14493412
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
Sulfinol D, a mixed solvent system. Sulfinol D is comprised of Sulfolane (Tetrahydrothiophene
1,1-dioxide), Diisopropanolamine (DIPA), and water.[1][2][3][4] Understanding the properties
and potential hazards of this chemical mixture is paramount for ensuring a safe laboratory and
work environment. This document outlines the physical and chemical properties, toxicological
data, and detailed handling and emergency procedures.

Composition and Physical/Chemical Properties

Sulfinol D is a composite solvent, and its properties are a blend of its constituents.[1][2][3][4]
The typical composition of Sulfinol D includes Sulfolane, Diisopropanolamine (DIPA), and
water.[2]

Table 1: Physical and Chemical Properties of Sulfinol D Solution
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Property Value Source
Appearance Slight viscous liquid [5]
Odor Sulfide odor [5]
Boiling Point 486-550 °F (252-288 °C) [5]
Melting Point Not Available [5]
Specific Gravity (H20=1) 1.1 [5]

Vapor Pressure

7-10 mm Hg @ 68 °F (20 °C)

[5]

Vapor Density (Air=1)

3.9

[5]

Solubility in Water

Appreciable

[5]

Flash Point (PMCC)

280-320 °F (138-160 °C)

(Estimate)

[5]

Table 2: Computed Properties of Sulfinol D Components from PubChem

Property Sulfolane Diisopropanolamine
Molecular Weight 120.17 g/mol 133.19 g/mol

Boiling Point 285 °C 249-250 °C

Melting Point 27.4-278°C 33°C

Flash Point 165 °C 126 °C

Specific Gravity 1.261 g/cm3 @ 25 °C 0.99 g/cm?3

Toxicological Information and Health Hazards

Sulfinol D solution and its components present several health hazards that necessitate careful
handling. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

Table 3: Acute Toxicity Data for Sulfinol D Solution

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.magnumsolvent.com/productdata/MSDS/sulfinol-d.pdf
https://www.magnumsolvent.com/productdata/MSDS/sulfinol-d.pdf
https://www.magnumsolvent.com/productdata/MSDS/sulfinol-d.pdf
https://www.magnumsolvent.com/productdata/MSDS/sulfinol-d.pdf
https://www.magnumsolvent.com/productdata/MSDS/sulfinol-d.pdf
https://www.magnumsolvent.com/productdata/MSDS/sulfinol-d.pdf
https://www.magnumsolvent.com/productdata/MSDS/sulfinol-d.pdf
https://www.magnumsolvent.com/productdata/MSDS/sulfinol-d.pdf
https://www.magnumsolvent.com/productdata/MSDS/sulfinol-d.pdf
https://www.benchchem.com/product/b14493412/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safety-and-handling-of-sulfinol-d
https://www.benchchem.com/product/b14493412/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safety-and-handling-of-sulfinol-d
https://www.benchchem.com/product/b14493412/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safety-and-handling-of-sulfinol-d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14493412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Type Species Value

Acute Oral LD50 Rat 1.5-4 g/kg

Acute Dermal LD50 Rabbit >3.0 g/kg

Acute Inhalation LC50 Rat >12000 mg/m3 (4 hr)
Source:[5]

Potential Health Effects:[5]

Eye Contact: Can cause moderate to severe irritation, with the potential for moderate corneal
injury and permanent vision impairment.[5]

» Skin Contact: Mildly irritating after short contact. Prolonged and repeated contact may lead
to severe irritation.[5]

 Inhalation: Moderately toxic and may be harmful if inhaled.[5]

e Ingestion: May lead to central nervous system (CNS) stimulation followed by depression.[5]
Symptoms of CNS depression can include giddiness, headache, dizziness, and nausea, and
in extreme cases, unconsciousness and death.[5]

Pre-existing eye, skin, or respiratory disorders may be aggravated by exposure.[5]

Experimental Protocols

Detailed experimental protocols for the toxicological data presented are not publicly available in
the provided search results. The data is consistent with requirements under the OSHA Hazard
Communication Standard (29 CFR 1910.1200).[5] The LD50 and LC50 values are standard
metrics derived from acute toxicity studies in animal models.

Handling and Storage Precautions

Proper handling and storage of Sulfinol D are crucial to minimize exposure and ensure safety.

General Handling

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.magnumsolvent.com/productdata/MSDS/sulfinol-d.pdf
https://www.magnumsolvent.com/productdata/MSDS/sulfinol-d.pdf
https://www.magnumsolvent.com/productdata/MSDS/sulfinol-d.pdf
https://www.magnumsolvent.com/productdata/MSDS/sulfinol-d.pdf
https://www.magnumsolvent.com/productdata/MSDS/sulfinol-d.pdf
https://www.magnumsolvent.com/productdata/MSDS/sulfinol-d.pdf
https://www.magnumsolvent.com/productdata/MSDS/sulfinol-d.pdf
https://www.magnumsolvent.com/productdata/MSDS/sulfinol-d.pdf
https://www.magnumsolvent.com/productdata/MSDS/sulfinol-d.pdf
https://www.benchchem.com/product/b14493412/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safety-and-handling-of-sulfinol-d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14493412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Minimize skin contact.[5]
» Wash hands with soap and water before eating, drinking, smoking, or using toilet facilities.[5]
e Launder contaminated clothing before reuse.[5]

» Properly dispose of contaminated leather articles, including shoes, that cannot be
decontaminated.[5]

e Use in a well-ventilated area to control vapor concentrations.[5]

Storage

o Store in a cool, dry place with adequate ventilation.[5]
o Keep away from open flames and high temperatures.[5]
» Avoid contact with strong oxidizing agents.[5]

The following diagram illustrates the logical workflow for handling Sulfinol D safely.
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Caption: Workflow for Safe Handling of Sulfinol D.
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Personal Protective Equipment (PPE)

To prevent overexposure, appropriate personal protective equipment should be worn.[5]

» Respiratory Protection: A NIOSH-approved atmosphere-supplying respirator or an air-
purifying respirator for organic vapors is required to prevent overexposure, in accordance
with 29 CFR 1910.134.[5]

« Hand Protection: Wear impervious gloves to prevent skin contact.[5]
o Eye Protection: Wear chemical goggles to prevent splashing into the eyes.[5]

» Skin and Body Protection: Wear other protective clothing as required to prevent skin contact.

[5]
Fire and Explosion Hazards
e Flash Point: 280-320 °F (138-160 °C) (Estimate)[5]
o Flammability: May burn, although not readily ignitable.[5]
o Extinguishing Media: Use water fog, "alcohol" foam, dry chemical, or CO2.[5]

» Special Fire Fighting Procedures: Do not enter a confined fire space without proper
protective equipment, including a NIOSH-approved self-contained breathing apparatus. Cool
fire-exposed containers and surrounding structures with water.[5]

o Unusual Fire and Explosion Hazards: Combustion may release corrosive and toxic nitrogen
and sulfur oxides.[5]

First Aid Measures

In case of exposure, immediate medical attention is crucial. The following diagram outlines the
initial first aid response.
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Exposure Type Immediate Action

A

Ingestion f conscious, give 2 glasses of water and induce vomiting. Keep head below hips. Get medical attention

Inhalation ove to fresh air. Provide oxygen if breathing is difficult. Give artificial respiration if not breathing. Get medical attention

Y

Skin Contact Immediately flush with water for 15 mins. Remove contaminated clothing. Get medical attention.

Eye Contact »|Flush with water for 15 mins, holding eyelids open. Get medical attention.

Click to download full resolution via product page
Caption: First Aid Procedures for Sulfinol D Exposure.
Specific First Aid Instructions:[5]

o Eye Contact: Flush eyes with plenty of water for 15 minutes while holding eyelids open. Get
medical attention.[5]

o Skin Contact: Immediately flush skin with plenty of water for 15 minutes while removing
contaminated clothing and shoes. Get medical attention. Do not reuse clothing or shoes until
thoroughly cleaned.[5]

 Inhalation: Remove the victim to fresh air and provide oxygen if breathing is difficult. Give
artificial respiration if not breathing. Get medical attention.[5]

 Ingestion: If the victim is conscious and not drowsy, give no more than 2 glasses of water
and induce vomiting by giving 30cc (2 tablespoons) of syrup of ipecac. If ipecac is
unavailable, induce vomiting by touching a finger to the back of the victim's throat. Keep the
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victim's head below the hips while vomiting. Get medical attention. For a child, give no more
than 1 glass of water and 15cc (1 tablespoon) of syrup of ipecac. If symptoms such as loss
of gag reflex, convulsions, or unconsciousness occur before emesis, gastric lavage should
be considered following intubation with a cuffed endotracheal tube.[5]

Spill and Leak Procedures

o Small Spills: Take up with an absorbent material and dispose of properly.[5]

» Large Spills: Wear a respirator and protective clothing. Shut off the source of the leak if it is
safe to do so. Dike and contain the spill. Remove with vacuum trucks or pump to
storage/salvage vessels. Soak up the remaining residue with an absorbent material such as
clay or sand and dispose of it properly. Flush the area with water to remove trace residue.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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